5-((4-Benzylpiperazin-1-yl)(m-tolyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-benzylpiperazin-1-yl)-(3-methylphenyl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C24H27N5OS/c1-17-7-6-10-20(15-17)21(22-23(30)29-24(31-22)25-18(2)26-29)28-13-11-27(12-14-28)16-19-8-4-3-5-9-19/h3-10,15,21,30H,11-14,16H2,1-2H3
• InChI Key: SSMJMSJHTVKCSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(C2=C(N3C(=NC(=N3)C)S2)O)N4CCN(CC4)CC5=CC=CC=C5
• Molecular Formula: C24H27N5OS
• Molecular Weight: 433.6 g/mol

Description

5-((4-Benzylpiperazin-1-yl)(m-tolyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C24H27N5OS and its molecular weight is 433.57. The purity is usually 95%.
BenchChem offers high-quality 5-((4-Benzylpiperazin-1-yl)(m-tolyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((4-Benzylpiperazin-1-yl)(m-tolyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compounds and Their Biological Significance

Heterocyclic compounds, particularly those containing triazole scaffolds like 1,2,4-triazoles, are of immense interest in medicinal chemistry due to their wide range of biological activities. These compounds have been explored for antibacterial, antifungal, anti-cancer, antiviral, antimalarial, anti-inflammatory, and various other pharmacological activities. Their ability to interact with biological targets through multiple mechanisms makes them versatile scaffolds for drug development. For instance, triazole derivatives have shown potent pharmacological activity, underscoring their potential as core moieties for future drug discovery efforts (Tarawanti Verma, Manish Sinha, N. Bansal, 2019).

Antimicrobial and Antifungal Applications

The search for new antimicrobial and antifungal agents is a critical area of research, especially due to the increasing resistance of pathogens to existing drugs. Compounds with 1,2,4-triazole derivatives have been identified as promising candidates in this regard. They demonstrate significant antimicrobial and antifungal activities, which are essential properties for new drug candidates in combating infections. The broad spectrum of activity exhibited by these compounds underscores their potential utility in developing new antimicrobial and antifungal therapies (M. V. Ohloblina, 2022).

Corrosion Inhibition

Beyond pharmacological applications, some triazole derivatives, specifically tolyltriazole, have been studied for their corrosion inhibition properties, especially for metals like copper. This application is pivotal in industries where metal corrosion can lead to significant economic losses and safety hazards. The ability of these compounds to form protective layers on metal surfaces to prevent oxidation highlights their industrial importance (R. Walker, 1976).